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Compound of Interest

Compound Name: Oct-1-EN-6-yne

Cat. No.: B14322320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oct-1-en-6-yne is an organic molecule featuring both an alkene and an alkyne functional

group.[1][2] Its structure as a 1,6-enyne makes it a versatile building block in organic synthesis,

offering a platform for the construction of complex cyclic and acyclic molecules. This guide

explores potential research avenues for Oct-1-en-6-yne, focusing on its chemical reactivity and

potential applications in medicinal chemistry and drug development. The unique arrangement

of the double and triple bonds allows for a variety of chemical transformations, making it a

molecule of significant interest for creating novel molecular scaffolds.

Core Properties of Oct-1-en-6-yne
A clear understanding of the fundamental properties of Oct-1-en-6-yne is crucial for its

application in research.
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Property Value Source

Molecular Formula C₈H₁₂ PubChem[1]

IUPAC Name oct-1-en-6-yne PubChem[1]

CAS Number 109828-40-2 PubChem[1]

Molecular Weight 108.18 g/mol PubChem[1]

Canonical SMILES CC#CCCCC=C PubChem[1]

Potential Research Areas in Synthetic Chemistry
The reactivity of the enyne moiety in Oct-1-en-6-yne opens up a vast landscape for synthetic

exploration. The primary areas of interest lie in intramolecular reactions that can lead to the

rapid construction of complex carbocyclic and heterocyclic frameworks.

Transition Metal-Catalyzed Cycloisomerization
Transition metal catalysts, particularly those based on gold, iridium, and iron, are known to

efficiently catalyze the cycloisomerization of 1,6-enynes. These reactions can lead to a variety

of cyclic products, often with high stereoselectivity.

a) Gold-Catalyzed Cycloisomerization: Gold(I) catalysts are particularly effective in activating

the alkyne moiety of 1,6-enynes, initiating a cascade of reactions to form bicyclic products. The

reaction typically proceeds through a 5-exo-dig or 6-endo-dig cyclization pathway.

Experimental Protocol: General Procedure for Gold-Catalyzed Cycloisomerization of a 1,6-

Enyne

To a solution of the 1,6-enyne (e.g., Oct-1-en-6-yne) in an appropriate solvent such as

dichloromethane, a catalytic amount of a gold(I) complex (e.g., [Au(IPr)Cl]/AgSbF₆ or

[Au(Johnphos)Cl]/AgSbF₆) is added. The reaction is typically stirred at room temperature until

completion. The resulting product, a bicyclic diene, can then be purified using standard

techniques like column chromatography.

Logical Workflow for Gold-Catalyzed Cycloisomerization
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Gold-Catalyzed Cycloisomerization Workflow

b) Iridium-Catalyzed Cycloaddition: Iridium complexes can catalyze the [2+2+2] cycloaddition of

1,6-enynes with external alkynes, leading to the formation of substituted benzene derivatives.

Intramolecular cycloisomerization is also possible, yielding methylene cyclopentane derivatives.

Experimental Protocol: General Procedure for Iridium-Catalyzed Cycloaddition of a 1,6-Enyne

A mixture of the 1,6-enyne (e.g., Oct-1-en-6-yne), an external alkyne, and a catalytic amount of

an iridium complex (e.g., [Ir(COD)Cl]₂) with a suitable ligand (e.g., dppe) in a solvent like

toluene is heated under an inert atmosphere. The reaction progress is monitored by techniques

such as TLC or GC-MS. Upon completion, the product is isolated and purified.

Logical Workflow for Iridium-Catalyzed Cycloaddition
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Iridium-Catalyzed [2+2+2] Cycloaddition Workflow

c) Iron-Catalyzed Reductive Cyclization: Iron catalysts offer a more sustainable and cost-

effective alternative for the cyclization of 1,6-enynes. These reactions typically proceed via a
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reductive pathway to yield substituted pyrrolidines and tetrahydrofurans when appropriate

heteroatoms are present in the tether.[3] For Oct-1-en-6-yne, which has a carbon tether, this

would lead to carbocyclic products.

Experimental Protocol: General Procedure for Iron-Catalyzed Reductive Cyclization of a 1,6-

Enyne

In a glovebox, an iron catalyst (e.g., FeCl₂) and a ligand (e.g., an iminopyridine ligand) are

dissolved in a suitable solvent like THF. The 1,6-enyne (e.g., Oct-1-en-6-yne) is added,

followed by a reducing agent (e.g., Et₂Zn and MgBr₂·OEt₂). The reaction is stirred at room

temperature until the starting material is consumed. The reaction is then quenched, and the

product is isolated and purified.[3]

Radical Cyclizations
Radical-mediated cyclizations of 1,6-enynes provide a powerful tool for the synthesis of highly

functionalized cyclic compounds. These reactions can be initiated by various radical initiators

and can proceed through different cascade pathways.

Experimental Protocol: General Procedure for Radical Cascade Cyclization of a 1,6-Enyne

To a solution of the 1,6-enyne (e.g., Oct-1-en-6-yne) in a solvent such as DMSO, a radical

initiator (e.g., tert-butyl hydroperoxide) and a catalyst (e.g., a copper salt) are added. The

reaction mixture is then heated to initiate the radical cascade. The reaction progress is

monitored, and upon completion, the product is isolated and purified.[4]

Logical Workflow for Radical Cyclization
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Radical Cascade Cyclization Workflow
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Potential Research Areas in Drug Development
The enyne functional group is present in a number of natural products with interesting

biological activities, suggesting that derivatives of Oct-1-en-6-yne could be explored for their

therapeutic potential.[5]

Anti-inflammatory Agents
Enyne derivatives have been reported to possess anti-inflammatory properties.[5][6] The

mechanism of action is thought to be related to the inhibition of enzymes involved in the

inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2).[7] Research in this area

could involve the synthesis of a library of Oct-1-en-6-yne derivatives and their screening for

anti-inflammatory activity in cellular and in vivo models.

Potential Signaling Pathway for Investigation

A potential avenue for research is the investigation of the effect of Oct-1-en-6-yne derivatives

on the arachidonic acid cascade. This pathway is central to inflammation and is the target of

many existing anti-inflammatory drugs.
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Hypothesized Anti-inflammatory Action

Antimicrobial Agents
The enyne motif is also found in natural products with antimicrobial activity. The development of

novel antibiotics is a critical area of research due to the rise of antibiotic-resistant bacteria. Oct-
1-en-6-yne could serve as a starting point for the synthesis of new antimicrobial compounds. A

research program could involve synthesizing derivatives and screening them against a panel of

pathogenic bacteria and fungi.

Enzyme Inhibitors
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The reactivity of the alkyne and alkene functionalities in Oct-1-en-6-yne makes it a candidate

for the design of covalent inhibitors of enzymes. The enyne could potentially react with

nucleophilic residues in the active site of an enzyme, leading to irreversible inhibition. This

approach has been successful in the development of various drugs.

Summary of Potential Research and Quantitative
Data

Research Area
Key
Reaction/Assay

Potential
Products/Outcome
s

Reported Yields for
1,6-Enynes

Gold-Catalyzed

Cycloisomerization

Cyclization of the

enyne moiety
Bicyclic dienes

Generally high (often

>90%)

Iridium-Catalyzed

Cycloaddition

[2+2+2] cycloaddition

with alkynes
Substituted benzenes

Moderate to good (50-

80%)

Iron-Catalyzed

Reductive Cyclization
Reductive cyclization

Substituted

carbocycles
Good (up to 80%)[3]

Radical Cyclization
Radical-initiated

cascade reaction

Functionalized cyclic

compounds

Variable, often

moderate to good

Anti-inflammatory

Activity

COX inhibition

assays, cellular

inflammation models

Novel anti-

inflammatory agents
N/A

Antimicrobial Activity

Minimum Inhibitory

Concentration (MIC)

assays

New antimicrobial

compounds
N/A

Enzyme Inhibition

Enzyme kinetics,

covalent labeling

studies

Potent and selective

enzyme inhibitors
N/A

Conclusion
Oct-1-en-6-yne is a molecule with significant untapped potential. Its rich chemical reactivity,

particularly in the realm of transition metal-catalyzed and radical-mediated cyclizations,
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provides a fertile ground for the discovery of novel synthetic methodologies and the

construction of complex molecular architectures. Furthermore, the known biological activities of

other enyne-containing compounds suggest that derivatives of Oct-1-en-6-yne could be

valuable leads in the development of new therapeutic agents. The research areas outlined in

this guide offer a starting point for scientists and researchers to explore the full potential of this

versatile chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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